Cas no 1806066-16-9 (6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group, an aminomethyl substituent, and methoxy/trifluoromethoxy functional groups. Its trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry for drug discovery. The aldehyde group allows for further derivatization via condensation or nucleophilic addition reactions, while the aminomethyl group provides a handle for conjugation or modification. The electron-withdrawing trifluoromethoxy group also influences the electronic properties of the pyridine ring, potentially improving binding affinity in target interactions. This compound is particularly useful in the synthesis of pharmacologically active intermediates or as a building block for agrochemical and materials science applications.
6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde structure
1806066-16-9 structure
Product Name:6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
CAS No:1806066-16-9
MF:C9H9F3N2O3
MW:250.174572706223
CID:4838878
Update Time:2025-06-08

6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
    • Inchi: 1S/C9H9F3N2O3/c1-16-7-5(4-15)2-6(3-13)14-8(7)17-9(10,11)12/h2,4H,3,13H2,1H3
    • InChI Key: BHHPZLNTYJUGNQ-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C(C=O)=CC(CN)=N1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 262
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74.4

6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087418-1g
6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
1806066-16-9 97%
1g
$1,519.80 2022-04-01

Additional information on 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806066-16-9): An Emerging Compound in Medicinal Chemistry

6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806066-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is characterized by a pyridine ring substituted with an aminomethyl group at the 6-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Institutes of Health (NIH) found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The neuroprotective potential of 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has also been explored. A study published in the Journal of Neurochemistry reported that this compound effectively reduces oxidative stress and prevents neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are believed to be mediated through the upregulation of antioxidant enzymes and the inhibition of neuroinflammatory responses.

The synthesis of 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde involves several well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes. The purity and stability of the final product are critical for its use in biological assays and clinical trials.

In conclusion, 6-(Aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806066-16-9) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further preclinical and clinical investigations. Ongoing research is expected to uncover additional mechanisms of action and potential therapeutic uses, contributing to the development of novel treatments for various diseases.

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